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Compound of Interest

Compound Name: o-Toluic acid, 4-nitrophenyl ester

Cat. No.: B311567

An In-depth Technical Guide to o-Toluic acid, 4-nitrophenyl ester

For researchers, scientists, and professionals in drug development, this guide provides
comprehensive technical information on o-Toluic acid, 4-nitrophenyl ester, a compound of
interest in organic synthesis and biochemical assays.

Compound Identification and Molecular Structure

o-Toluic acid, 4-nitrophenyl ester, also known by its IUPAC name (4-nitrophenyl) 2-
methylbenzoate, is an aromatic ester.[1][2] It is formed from the esterification of o-toluic acid
and 4-nitrophenol.[1] The structure features a methyl group on the benzoate ring ortho to the
ester linkage and an electron-withdrawing nitro group on the para position of the phenoxy
group, which enhances its chemical reactivity.[1]

While a specific CAS Number for this isomer is not readily available in public databases, it is
identified by other standard chemical identifiers.

Table 1: Compound Identifiers
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Identifier Value Source
(4-nitrophenyl) 2-

IUPAC Name PubChem[2]
methylbenzoate

PubChem CID 532247 PubChem[1][2]

Molecular Formula C14H11NO4 PubChem[1][2]
CC1=CC=CC=C1C(=0)0C2=

Canonical SMILES CC=C(C=C2)--INVALID-LINK--  PubChem[1]

[O-]

| INChl Key| GCPPQGAWBTYPFF-UHFFFAOYSA-N | PubChem[1][2] |

Physicochemical Properties

The following tables summarize the key computed and experimental properties of o-Toluic

acid, 4-nitrophenyl ester.

Table 2: Computed Physicochemical Data

Property Value Unit
Molecular Weight 257.24 g/mol
Monoisotopic Mass 257.06880783 Da
XLogP3 4.1

Topological Polar Surface Area  72.1 A2

Source: PubChem[2]

Table 3: Experimental Physical Data

Property Value Conditions

Melting Point 336-344 K

Source

PMC[3]
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| Kovats Retention Index | 2144 | Semi-standard non-polar column | NIST[2] |

Experimental Protocols: Synthesis

The most common method for synthesizing o-Toluic acid, 4-nitrophenyl ester is via the
acylation of 4-nitrophenol with o-toluoyl chloride.[1] The o-toluoyl chloride intermediate is
prepared by treating o-toluic acid with thionyl chloride.[3]

Detailed Synthesis of 4-Nitrophenyl 2-methylbenzoate[3]

Part 1: Preparation of o-Toluoyl Chloride

Place o-Toluic acid (1.5 g, 1 mol) in a 100 ml two-neck round-bottom flask.

Gradually warm the flask on a water bath to 323 K.

Slowly add an excess of dry thionyl chloride with stirring.

Add 2-3 drops of DMF to act as a catalyst.

Reflux the mixture for 50—60 minutes at 343 K.

Remove the excess thionyl chloride by repeated evaporation under reduced pressure.

Part 2: Esterification

In a separate flask, dissolve 4-nitrophenol (1.5 g, 0.0065 mol) in dry dichloromethane.
e Add triethylamine at room temperature to obtain a transparent solution.

e Add the prepared acid chloride dropwise to the 4-nitrophenol solution with constant stirring at
room temperature for 30 minutes under anhydrous conditions.

e Pour the reaction mixture into 20 ml of cold water.
* Remove excess triethylamine by adding cold, dilute HCI solution.

Part 3: Purification
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Monitor the reaction's completion using Thin Layer Chromatography (TLC) with an ethyl
acetate: n-hexane (1:2) mobile phase.

Allow the oily product to settle and decant the supernatant liquid.
Stir the product well with distilled water.

Extract the product with ethyl acetate (3 x 40 ml).

Wash the combined organic extracts with a 5% NaHCOs solution.
Dry the solution over anhydrous Na2SOa.

Filter the solution and concentrate it to obtain the title compound.

Recrystallize the final product from n-hexane. Yield: 37%]3]

Applications in Research and Development

o-Toluic acid, 4-nitrophenyl ester serves as a valuable tool in several scientific domains:

Organic Synthesis: It is used as a reagent for creating more complex molecules.[1] The ester
linkage is reactive towards nucleophiles, making it a useful acylating agent.

Biochemical Assays: Like other nitrophenyl esters, it can be used as a chromogenic
substrate to study enzymatic reactions.[4] The release of 4-nitrophenol upon hydrolysis can
be monitored spectrophotometrically to determine enzyme activity.

Drug Development: Aromatic esters containing nitro groups are recognized as potential
precursors and intermediates for compounds with biological activities, such as analgesic and
anti-inflammatory properties.[3] The nitro group can also be reduced to an amino group,
which can be further modified to synthesize other compounds.[3]

Visualized Workflow: Synthesis of o-Toluic acid, 4-
nitrophenyl ester

The following diagram illustrates the key steps in the synthesis protocol described above.
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Caption: Workflow for the synthesis of o-Toluic acid, 4-nitrophenyl ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Buy o-Toluic acid, 4-nitrophenyl ester [smolecule.com]

2. o-Toluic acid, 4-nitrophenyl ester | C14H11NO4 | CID 532247 - PubChem
[pubchem.ncbi.nim.nih.gov]

3. 4-Nitrophenyl 2-methylbenzoate - PMC [pmc.ncbi.nlm.nih.gov]

4. 4-nitrophenyl 4-methylbenzoate | 15023-67-3 | Benchchem [benchchem.com]

To cite this document: BenchChem. ["o-Toluic acid, 4-nitrophenyl ester” CAS number and
molecular structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b311567#0-toluic-acid-4-nitrophenyl-ester-cas-
number-and-molecular-structure]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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